S-Ethylisothiourea hydrobromide
CAS No.: 1071-37-0
VCID: VC0016267
Molecular Formula: C3H9BrN2S
Molecular Weight: 185.09 g/mol
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Description | S-Ethylisothiourea hydrobromide is a chemical compound also known as S-ETHYLISOTHIOUREA HBR . It appears as a white to almost white powder or crystal . The compound has a molecular formula of C3H9BrN2S and a molecular weight of 185.09 g/mol . S-Ethylisothiourea hydrobromide is used as a reducing agent, particularly in hematology for creating PNH-like cells [1, 2]. S-Ethylisothiourea hydrobromide is also known as ethylisothioureahydrobromide, 2-ETHYL-2-THIOPSEUDOUREA HYDROBROMIDE, or S-EIT (hydrobromide) . It is soluble in water. S-Ethylisothiourea hydrobromide should be stored under inert gas and kept in a cool, dark place because it is hygroscopic . A similar compound is S-(2-Aminoethyl)isothiuronium bromide hydrobromide, also known as AET, which is an isothiouronium-group-containing reducing agent used as a disulfide reducing agent . Although AET lacks a free thiol group (-SH), it reacts with water to produce thiol intermediates that act on disulfide bonds . S-Ethylisothiourea is also a nitric oxide synthase inhibitor . |
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CAS No. | 1071-37-0 |
Product Name | S-Ethylisothiourea hydrobromide |
Molecular Formula | C3H9BrN2S |
Molecular Weight | 185.09 g/mol |
IUPAC Name | ethyl carbamimidothioate;hydrobromide |
Standard InChI | InChI=1S/C3H8N2S.BrH/c1-2-6-3(4)5;/h2H2,1H3,(H3,4,5);1H |
Standard InChIKey | SWXXKWPYNMZFTE-UHFFFAOYSA-N |
SMILES | CCSC(=N)N.Br |
Canonical SMILES | CCSC(=N)N.Br |
Appearance | Assay:≥98%A crystalline solid |
Synonyms | 2-Ethyl-2-thiopseudourea Hydrobromide; Carbamimidothioic Acid Ethyl Ester, Hydrobromide; 2-Ethyl-2-thio-pseudourea Monohydrobromide; S-Ethylisothiouronium Hydrobromide; WR 539; |
PubChem Compound | 200213 |
Last Modified | Sep 16 2023 |
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